Cas no 1803896-20-9 (2-Cyano-7-formyl-1H-benzimidazole)

• Product Name: 2-Cyano-7-formyl-1H-benzimidazole
• CAS No: 1803896-20-9
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 4826189
• Update Time: 2025-05-20

2-Cyano-7-formyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-7-formyl-1H-benzimidazole

• Inchi： 1S/C9H5N3O/c10-4-8-11-7-3-1-2-6(5-13)9(7)12-8/h1-3,5H,(H,11,12)
• InChI Key： PVVNKXWQQPWDKR-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC2=C1N=C(C#N)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 1
• Topological Polar Surface Area: 69.5

Additional information on 2-Cyano-7-formyl-1H-benzimidazole

2-Cyano-7-formyl-1H-benzimidazole: A Comprehensive Overview

2-Cyano-7-formyl-1H-benzimidazole (CAS No: 1803896-20-9) is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the benzimidazole family, which is known for its versatile applications in drug design and advanced materials. The molecule features a benzene ring fused with an imidazole ring, with substituents at the 2 and 7 positions: a cyano group (-CN) and a formyl group (-CHO), respectively. These functional groups impart distinctive chemical and physical properties to the compound, making it a valuable building block for various research and industrial applications.

The benzimidazole core of this compound is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its π-electron-rich aromatic system. The cyano group at position 2 introduces electron-withdrawing effects, enhancing the compound's reactivity and stability. Meanwhile, the formyl group at position 7 provides additional functionalization opportunities, such as participation in condensation reactions or serving as a directing group for further substitutions. Together, these features make 2-Cyano-7-formyl-1H-benzimidazole a versatile molecule with potential applications in drug discovery, chemical synthesis, and material engineering.

Recent studies have highlighted the potential of benzimidazole derivatives in the development of anticancer agents. For instance, researchers have explored the ability of 2-Cyano-7-formyl-1H-benzimidazole to inhibit key enzymes involved in cancer cell proliferation. The compound's unique structure allows it to interact with biological targets such as protein kinases and DNA repair mechanisms, making it a promising candidate for targeted therapy. Furthermore, its cyano group has been shown to enhance the compound's solubility and bioavailability, which are critical factors for drug efficacy.

In addition to its pharmacological applications, 2-Cyano-7-formyl-1H-benzimidazole has also found use in the field of materials science. The compound's ability to form coordination complexes with metal ions has been leveraged in the development of novel materials for sensing applications. For example, researchers have reported the use of this compound as a sensing platform for detecting heavy metal ions such as lead (Pb²⁺) and mercury (Hg²⁺). The formyl group plays a crucial role in these applications by acting as a coordinating ligand, enabling selective detection of metal ions in aqueous solutions.

The synthesis of 2-Cyano-7-formyl-1H-benzimidazole typically involves multi-step organic reactions that require precise control over reaction conditions. One common approach involves the condensation of o-phenylenediamine derivatives with aldehyde or ketone compounds under acidic or basic conditions. The introduction of the cyano group and formyl group is often achieved through substitution or addition reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, the stability and biodegradability of 2-Cyano-7-formyl-1H-benzimidazole are critical considerations for its large-scale use. Studies have shown that the compound exhibits moderate stability under physiological conditions, which is advantageous for its pharmacological applications but may raise concerns regarding environmental persistence. Researchers are actively exploring methods to improve the biodegradability of this compound while maintaining its desired properties.

In conclusion, 2-Cyano-7-formyl-1H-benzimidazole (CAS No: 1803896-20-9) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, functional groups, and reactivity make it an invaluable tool for researchers in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in advancing scientific innovation.